2-[(4-Chlorophenyl)methoxy]-6-methoxybenzonitrile
Overview
Description
Scientific Research Applications
Synthesis and Structural Analysis
Synthesis of Derivatives : Research has demonstrated the synthesis of dihydrofuran carbonitrile derivatives from compounds including 2-[(4-chlorophenyl)methoxy]-6-methoxybenzonitrile. These derivatives were analyzed using X-ray crystallography, highlighting their unique structural properties (Swamy et al., 2020).
Molecular Docking Studies : The drug-like properties of these compounds have been studied through in silico molecular docking analysis, comparing their binding affinities with standard drugs (Swamy et al., 2020).
Chemical Reactivity and Properties
Density Functional Theory (DFT) Analysis : DFT studies have been used to optimize the molecular structures of related compounds, providing insights into their reactivity and stability (Al‐Sehemi et al., 2012).
Photochemical Reactivity : Investigations into the photochemical reactivity of similar compounds, including 4-halobenzonitriles, have been conducted to understand their potential in various chemical reactions (Mangion & Arnold, 1999).
Potential Biological Applications
Antimicrobial Activity : Research has shown that derivatives of 2-[(4-chlorophenyl)methoxy]-6-methoxybenzonitrile exhibit antimicrobial activities, as demonstrated by the synthesis and study of related compounds (Okasha et al., 2022).
Anticancer Potential : Some derivatives have shown promise as anticancer agents, as evident from studies involving their synthesis and evaluation against various cancer cell lines (Tiwari et al., 2016).
Mechanism of Action
Future Directions
The future research directions for “2-[(4-Chlorophenyl)methoxy]-6-methoxybenzonitrile” could involve further exploration of its synthesis, chemical properties, and potential applications. Compounds with similar structures have shown a range of biological activities, suggesting that “2-[(4-Chlorophenyl)methoxy]-6-methoxybenzonitrile” may also have interesting biological properties worth exploring .
properties
IUPAC Name |
2-[(4-chlorophenyl)methoxy]-6-methoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNO2/c1-18-14-3-2-4-15(13(14)9-17)19-10-11-5-7-12(16)8-6-11/h2-8H,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOYLMWYDYSHDDL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC=C1)OCC2=CC=C(C=C2)Cl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10384984 | |
Record name | 2-[(4-chlorobenzyl)oxy]-6-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26729701 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
175204-00-9 | |
Record name | 2-[(4-chlorobenzyl)oxy]-6-methoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10384984 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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